Cas no 6496-98-6 (3,5-Isoxazoledicarboxylic acid, 4-hydroxy-)

• Product Name: 3,5-Isoxazoledicarboxylic acid, 4-hydroxy-
• CAS No: 6496-98-6
• MF: C₅H₃NO₆
• MW: 173.080421686172
• CID: 4104058
• PubChem ID: 54749145
• Update Time: 2025-04-22

3,5-Isoxazoledicarboxylic acid, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3,5-Isoxazoledicarboxylic acid, 4-hydroxy-
• 4-Hydroxyisoxazole-3,5-dicarboxylic acid
• 1,2(1,5)-Isoxazole, IOA9
• 4-Hydroxyisoxazole-3,5-dicarboxylicacid
• 4-hydroxy-1,2-oxazole-3,5-dicarboxylic acid
• BDBM23250
• 6496-98-6

• Inchi： 1S/C5H3NO6/c7-2-1(4(8)9)6-12-3(2)5(10)11/h7H,(H,8,9)(H,10,11)
• InChI Key： ZEXKPMKNINDAGF-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(O)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 172.99603682Da
• Monoisotopic Mass: 172.99603682Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 121Ų